Cas no 4697-68-1 (Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)-)

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)- structure
4697-68-1 structure
Product Name:Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)-
CAS No:4697-68-1
MF:C21H24N2O4
MW:368.426265716553
CID:331546
PubChem ID:168985
Update Time:2025-04-19

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)-
    • Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-ox
    • Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10...
    • UNCARINE D
    • UNCARINE D(P)
    • Isoformosanin
    • Isopteropodin
    • Speciophyllin
    • SPECIOPHYLLINE
    • Uncarin D
    • NSC 113094
    • 19-Methyl-2-oxo-formosanan-16-carboxylic acid methyl ester
    • ET6RF2PE1P
    • UNCARINED
    • METHYL (3.BETA.,7.ALPHA.,19.ALPHA.,20.ALPHA.)-19-METHYL-2-OXOFORMOSANAN-16-CARBOXYLATE
    • DTXSID501319083
    • FORMOSANAN-16-CARBOXYLIC ACID, 19-METHYL-2-OXO-, METHYL ESTER, (3.BETA.,7.ALPHA.,19.ALPHA.,20.ALPHA.)-
    • 4697-68-1
    • methyl (1S,4aS,5aR,6S,10aS)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
    • 19-Methyl-2-oxoformosanan-16-carboxylic acid, methyl ester
    • SPECIOPHYLLINE (UNCARINE D) (CONSTITUENT OF CAT'S CLAW)
    • CHEBI:81204
    • SPECIOPHYLLINE (UNCARINE D) (CONSTITUENT OF CAT'S CLAW) [DSC]
    • Formosanan-16-carboxylic acid, 19-methyl-2-oxo-, methyl ester, (3beta,7alpha,19alpha,20alpha)-
    • METHYL (3beta,7alpha,19alpha,20alpha)-19-METHYL-2-OXOFORMOSANAN-16-CARBOXYLATE
    • Q27155149
    • C17596
    • UNII-ET6RF2PE1P
    • CHEMBL5177876
    • (1'S,3S,4a'S,5a'R,10a'S)-methyl 1'-methyl-2-oxo-1',4a',5',5a',7',8',10',10a'-octahydrospiro[indoline-3,6'-pyrano[3,4-f]indolizine]-4'-carboxylate
    • NSC-113094
    • methyl 1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
    • FT-0775698
    • SMR000440716
    • AKOS037514737
    • HMS2269J03
    • CHEBI:181753
    • BRD-A92455874-001-01-3
    • ACon1_000458
    • Methyl 2-hydroxy-19-methyl-1,2-didehydroformosanan-16-carboxylate #
    • Formosanine
    • CHEMBL1886339
    • JMIAZDVHNCCPDM-UHFFFAOYSA-N
    • MEGxp0_002059
    • Rubaradinine
    • NSC113093
    • methyl 1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-]indolizine-6,3'-1H-indole]-4-carboxylate
    • (3R,20S)-19alpha-Methyl-2-oxoformosanan-16-carboxylic acid methyl ester
    • NS00097040
    • NCGC00169059-03
    • NSC113094
    • Formosanan-16-carboxylic acid, 19-methyl-2-oxo-, methyl ester, (19.alpha.)-
    • MLS000863603
    • NSC601678
    • Inchi： 1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14-,18+,21-/m0/s1
    • InChI Key： JMIAZDVHNCCPDM-ZUNJVLJPSA-N
    • SMILES： O1C=C(C(=O)OC)[C@@H]2[C@H]([C@@H]1C)CN1CC[C@@]3(C(NC4C=CC=CC3=4)=O)[C@H]1C2

Computed Properties

  • Exact Mass: 368.17400
  • Monoisotopic Mass: 368.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.33
  • Melting Point: 183-184ºC
  • Boiling Point: 555.2 °C at 760 mmHg
  • Flash Point: 289.6 °C
  • Refractive Index: 1.635
  • PSA: 67.87000
  • LogP: 2.13840

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChromaDex Standards
ASB-00021230-001-1mg
UNCARINE D
 4697-68-1 94.2%
1mg
 $318.00 2023-10-25
ChromaDex Standards
ASB-00021230-005-5mg
UNCARINE D
 4697-68-1 94.2%
5mg
 $815.00 2023-10-25

Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)- Related Literature

Related Categories

4697-68-1 (Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3S,4'aS,5'aR,10'aS)-) Related Products

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